Cas no 2198365-44-3 (N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine)

• Product Name: N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine
• CAS No: 2198365-44-3
• MF: C₁₈H₂₂N₈
• MW: 350.420881748199
• CID: 5460220
• Update Time: 2025-06-07

N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine
• N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,6-dimethylpyrimidin-4-amine

• Inchi： 1S/C18H22N8/c1-12-8-17(20-11-19-12)24(2)14-9-25(10-14)16-7-6-15-21-22-18(26(15)23-16)13-4-3-5-13/h6-8,11,13-14H,3-5,9-10H2,1-2H3
• InChI Key： CEQGUMSAEZDLBJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(C4CCC4)N3N=2)CC(C1)N(C1C=C(C)N=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 2
• Topological Polar Surface Area: 75.3

Additional information on N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine

Professional Introduction to N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine (CAS No: 2198365-44-3)

N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2198365-44-3, represents a convergence of multiple heterocyclic moieties, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine incorporates several key pharmacophoric elements that are known to contribute to its biological efficacy. The presence of a cyclobutyl group enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the triazolo[4,3-b]pyridazine core is a well-documented scaffold in medicinal chemistry, frequently associated with antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The azetidine ring introduces a flexible structure that can adapt to various binding pockets, while the dimethylpyrimidine moiety adds another layer of complexity that may influence receptor affinity and selectivity. These structural features make N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-amine may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target these specific mechanisms.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate that it demonstrates moderate activity against various bacterial strains, suggesting potential applications in the treatment of infections. Furthermore, its ability to modulate immune responses has been observed in preliminary assays, which could be particularly relevant in the context of autoimmune diseases and chronic inflammation.

The synthesis of N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,6-dimethylpyrimidin-4-am ine presents unique challenges due to its complex structure. However， recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. These advancements are crucial for advancing preclinical studies and eventually transitioning to clinical trials.

The development of new drugs is often a lengthy and resource-intensive process. However， the promise of N-(1-{3-cyclobutyl-[1，2，4]triazolo[4，3-b]pyridazin -6 -y l}azet id ine - 3 - yl) - N， 6 - dimethyl pyrim id ine - 4 - am ine offers a glimpse into the future of pharmaceutical innovation. By leveraging cutting-edge research techniques and interdisciplinary collaboration， scientists are paving the way for more effective and targeted therapies.

As our understanding of biological systems continues to evolve， so does our capacity to design molecules that can interact with them in meaningful ways. N-(1-{3-cyclobutyl-[1，2，4]tri azo lo [ 4 ， 3 - b] pyridazine - 6 - yl }a z et id ine - 3 - yl ) - N ， 6 -dimethyl pyrim id ine - 4 - am ine stands as a testament to this progress， embodying the ingenuity and dedication that drive pharmaceutical research forward.